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Compound of Interest

Compound Name: 4-Hydroxybenzenesulfonic acid

Cat. No.: B156009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic stability of 4-
Hydroxybenzenesulfonic acid (also known as p-phenolsulfonic acid). The information is

curated for researchers, scientists, and professionals in drug development who require a

thorough understanding of the compound's stability profile for applications in synthesis,

formulation, and material science.

Introduction
4-Hydroxybenzenesulfonic acid is an aromatic sulfonic acid that plays a significant role as a

versatile intermediate in the synthesis of dyes, pharmaceuticals, and polymers. Its

thermodynamic stability is a critical parameter influencing its synthesis, storage, and

application. This guide summarizes key thermodynamic data, outlines experimental protocols

for its determination, and visualizes important concepts related to its stability.

Of the three isomers of hydroxybenzenesulfonic acid, the para-isomer (4-
hydroxybenzenesulfonic acid) is generally the most thermodynamically stable. The ortho-

isomer, which is kinetically favored at lower temperatures during the sulfonation of phenol, can

be thermally rearranged to the more stable para-isomer upon heating.
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The following tables summarize the key thermodynamic properties of 4-
Hydroxybenzenesulfonic acid. It is important to note that the quantitative data presented are

primarily based on computational models (Joback and Crippen methods) and should be

considered as estimated values.

Table 1: Calculated Thermodynamic Properties
Property Value Unit Method

Standard Gibbs Free

Energy of Formation

(g_f)

-647.93 kJ/mol Joback Method

Standard Enthalpy of

Formation (h_f)
-713.53 kJ/mol Joback Method

Enthalpy of Fusion

(h_fus)
26.59 kJ/mol Joback Method

Enthalpy of

Vaporization (h_vap)
79.55 kJ/mol Joback Method

Melting Point (T_fus) 394.90 K (121.75 °C) Joback Method

Boiling Point (T_boil) 583.94 K (310.79 °C) Joback Method

Critical Temperature

(T_c)
792.32 K Joback Method

Critical Pressure (P_c) 8783.57 kPa Joback Method

Critical Volume (V_c) 0.374 m³/kmol Joback Method

McGowan's

Characteristic Volume

(McVol)

111.470 ml/mol McGowan Method

Octanol/Water

Partition Coefficient

(logP)

0.639 - Crippen Method

Water Solubility

(log10ws)
-0.61 - Crippen Method

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b156009?utm_src=pdf-body
https://www.benchchem.com/product/b156009?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Physical and Stability Properties from
Experimental Observations

Property Value Source

Appearance
White to light yellow crystalline

solid
[1]

Melting Point
52 °C (often cited for a

hydrated form)

Stability
Stable under normal

conditions.[2] Combustible.
[2]

Incompatibilities
Strong bases, Oxidizing agent.

[2]
[2]

Thermal Decomposition

Thermal decomposition can

lead to the release of irritating

gases and vapors, including

carbon monoxide, carbon

dioxide, and sulfur oxides.[3]

Aromatic sulfonic acids

generally decompose in the

range of 200-300 °C.

[3]

Decomposition Temperature

The decomposition

temperature for ionic liquids

based on the closely related p-

toluenesulfonic acid has been

observed to be in the range of

213 °C to 286 °C.[4]

[4]

Experimental Protocols for Thermal Analysis
While specific experimental data for the thermal analysis of pure 4-Hydroxybenzenesulfonic
acid is not readily available in the reviewed literature, this section provides detailed,

generalized methodologies for Thermogravimetric Analysis (TGA) and Differential Scanning

Calorimetry (DSC) that are applicable to aromatic sulfonic acids.
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Thermogravimetric Analysis (TGA)
Objective: To determine the thermal stability and decomposition profile of 4-
Hydroxybenzenesulfonic acid by measuring its mass change as a function of temperature.

Apparatus: A thermogravimetric analyzer (e.g., TA Instruments Q500, Mettler Toledo TGA/DSC

1).

Experimental Procedure:

Sample Preparation: A sample of 5-10 mg of 4-Hydroxybenzenesulfonic acid is accurately

weighed into a ceramic or platinum TGA pan.

Instrument Setup:

The furnace is purged with a high-purity inert gas (e.g., nitrogen or argon) at a constant

flow rate (e.g., 50-100 mL/min) to prevent oxidative degradation.

The initial temperature is set to ambient (e.g., 25 °C).

Thermal Program:

The sample is heated from the initial temperature to a final temperature (e.g., 600 °C) at a

constant heating rate (e.g., 10 °C/min).

Data Acquisition: The mass of the sample is continuously monitored and recorded as a

function of temperature.

Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the

onset temperature of decomposition, the temperature of maximum decomposition rate (from

the derivative of the TGA curve, DTG), and the mass of any residual material.

Differential Scanning Calorimetry (DSC)
Objective: To determine the melting point, enthalpy of fusion, and to assess the purity of 4-
Hydroxybenzenesulfonic acid by measuring the heat flow into or out of a sample as a

function of temperature.
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Apparatus: A differential scanning calorimeter (e.g., TA Instruments Q2000, Mettler Toledo DSC

3).

Experimental Procedure:

Sample Preparation: A small sample (2-5 mg) of 4-Hydroxybenzenesulfonic acid is

accurately weighed into an aluminum DSC pan. The pan is hermetically sealed to prevent

any loss of volatile components.

Reference: An empty, hermetically sealed aluminum pan is used as a reference.

Instrument Setup:

The DSC cell is purged with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-

50 mL/min).

Thermal Program:

The sample is first cooled to a low temperature (e.g., 0 °C) to ensure a stable baseline.

The sample is then heated at a constant rate (e.g., 5-10 °C/min) to a temperature well

above its melting point (e.g., 150 °C).

Data Acquisition: The differential heat flow between the sample and the reference is

recorded as a function of temperature.

Data Analysis: The resulting DSC thermogram is analyzed to determine:

Melting Point (T_m): The onset temperature of the endothermic melting peak.

Enthalpy of Fusion (ΔH_fus): The area under the melting peak.

Purity: The purity of the sample can be estimated based on the shape of the melting peak

using the van't Hoff equation.[5]
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The following diagrams illustrate key concepts related to the stability and analysis of 4-
Hydroxybenzenesulfonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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